Cas no 2138252-99-8 (2-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methyl-2H-1,2,3-triazol-4-amine
• CAS No: 2138252-99-8
• MF: C₈H₁₁BrN₆
• MW: 271.117139101028
• CID: 6232998
• PubChem ID: 165479360
• Update Time: 2025-11-06

2-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methyl-2H-1,2,3-triazol-4-amine
• 2138252-99-8
• EN300-1114291
• 2-[(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methyl]-2H-1,2,3-triazol-4-amine

• Inchi： 1S/C8H11BrN6/c1-5-8(9)6(14(2)12-5)4-15-11-3-7(10)13-15/h3H,4H2,1-2H3,(H2,10,13)
• InChI Key： JTOGHRVJPMWUIQ-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C)C=1CN1N=CC(N)=N1

Computed Properties

• Exact Mass: 270.02286g/mol
• Monoisotopic Mass: 270.02286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methyl-2H-1,2,3-triazol-4-amine

2-(4-Bromo-1,3-Dimethyl-1H-Pyrazol-5-Yl)Methyl-2H-1,2,3-Triazol-4-Amine: A Comprehensive Overview

The compound with CAS No. 2138252-99-8, known as 2-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methyl-2H-1,2,3-triazol-4-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyrazole ring with a triazole moiety, both of which are known for their versatile reactivity and potential applications in drug design.

Pyrazole and triazole are heterocyclic aromatic compounds that are widely used in medicinal chemistry due to their ability to form hydrogen bonds and their compatibility with various functional groups. The presence of a bromine atom at the 4-position of the pyrazole ring adds further complexity to the molecule, making it a valuable substrate for further functionalization. Recent studies have explored the use of this compound as a building block for constructing bioactive molecules with potential anti-inflammatory and anticancer properties.

One of the most notable aspects of 2-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methyl-2H-1,2,3-triazol-4-amine is its synthetic versatility. Researchers have demonstrated that this compound can undergo a variety of reactions, including nucleophilic substitutions and cycloadditions, to yield structurally diverse derivatives. For instance, the bromine atom can be readily replaced with other substituents such as hydroxyl or amino groups, enabling the creation of novel bioactive compounds.

In terms of applications, this compound has shown promise in the development of targeted drug delivery systems. Its ability to form stable conjugates with biomolecules makes it an attractive candidate for use in nanotechnology-based therapies. Additionally, recent advancements in click chemistry have highlighted the potential of this compound as a linker in the synthesis of multivalent ligands for protein recognition.

The synthesis of 2-(4-bromo-1,3-dimethyl-1H-pyrazol-5-Yl)methyl derivatives has been optimized through various methodologies. One approach involves the use of microwave-assisted synthesis to enhance reaction efficiency and yield high-purity products. This method has been particularly effective in constructing libraries of related compounds for high-throughput screening.

From a structural standpoint, the molecule's triazole moiety contributes significantly to its stability and reactivity. Triazoles are known for their robustness under physiological conditions, making them ideal for use in drug delivery systems and biocompatible materials. Furthermore, the presence of methyl groups on the pyrazole ring enhances the molecule's lipophilicity, which is an important factor in determining its pharmacokinetic properties.

Recent studies have also investigated the antimicrobial activity of this compound and its derivatives. Results indicate that certain analogs exhibit potent activity against Gram-positive bacteria and fungi, suggesting their potential use in developing new antimicrobial agents. These findings underscore the importance of exploring further applications in infectious disease treatment.

In conclusion, CAS No. 2138252998, or 2-(4-bromo)-methyl triazol amine, represents a valuable tool in contemporary organic chemistry and pharmacology. Its unique structure and versatile reactivity make it an ideal candidate for advancing drug discovery and materials science research.